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Compound of Interest

Compound Name: Isolan

cat. No.: B1672246

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal
of Isolan, a highly toxic carbamate insecticide. Adherence to these protocols is critical for
minimizing risks and maintaining a safe research environment.

l. Understanding the Hazards of Isolan

Isolan (CAS No. 119-38-0) is a colorless to yellowish liquid that is miscible with water.[1][2] It is
classified as a very toxic substance with significant acute toxicity through both oral and dermal
exposure.[2][3] Due to its hazardous nature and potential as a water pollutant, Isolan must be
managed as a hazardous waste.

Il. Quantitative Data Summary

The following table summarizes key chemical and toxicological data for Isolan for quick
reference.
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Parameter Value Reference
Molecular Formula C10H17N302 [4]
Molar Mass 211.26 g/mol [4]
Physical State Liquid [2]
Density 1.07 g/cm3 [2]
Boiling Point 103 °C (at 0.93 mbar) [2]
Solubility in Water Miscible [2]
LDso (oral, rat) 10.8 mg/kg [2]
LDso (dermal, rat) 5.6 mg/kg [2]

lll. Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure that the following personal protective
equipment is worn:

e Gloves: PVC or other chemical-resistant gloves.
o Eye Protection: Chemical-resistant goggles or safety glasses with side shields.
o Protective Clothing: A lab coat or other light protective clothing.[1]

o Respiratory Protection: In case of vapor or aerosol formation, use a respirator with a
cartridge for organic gases and vapors.

IV. Step-by-Step Disposal Protocol for Isolan Waste

This protocol outlines the essential steps for the safe disposal of unwanted Isolan and
contaminated materials.

Step 1: Waste Segregation and Collection

e Liquid Isolan Waste:
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o Collect all liquid waste containing Isolan (e.g., unused solutions, reaction mixtures) in a
dedicated, properly labeled, and sealed hazardous waste container.

o Do not mix Isolan waste with other solvent waste streams unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) office.

o Solid Waste Contaminated with Isolan:

o Place all solid waste contaminated with Isolan (e.g., pipette tips, gloves, bench paper,
absorbent materials from spills) in a separate, clearly labeled hazardous waste bag or
container.

o Empty Isolan Containers:

o Triple-rinse empty Isolan containers with a suitable solvent (e.g., acetone or ethanol).[5]

o Collect the first two rinsates as hazardous waste in your liquid Isolan waste container. The
third rinse can be disposed of down the drain with copious amounts of water, provided
local regulations permit.

o Deface the label on the empty, triple-rinsed container and dispose of it as regular
laboratory glass or plastic waste, or as directed by your EHS office.[5]

Step 2: Spill Management

In the event of an Isolan spill:

o Evacuate and restrict access to the spill area.

o Ensure adequate ventilation.

o Wearing appropriate PPE, contain the spill using an absorbent material such as sand,
kieselguhr, or a universal binder.

o Carefully collect the absorbent material and place it in a sealed, labeled hazardous waste
container.

o Clean the spill area with soap and water.
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» Report the spill to your laboratory supervisor and EHS office.
Step 3: Waste Storage and Labeling

o Store all Isolan waste containers in a designated, well-ventilated, and secure secondary
containment area away from incompatible materials.

o Ensure all waste containers are clearly and accurately labeled with "Hazardous Waste," the
full chemical name ("Isolan"), and the associated hazards (e.g., "Toxic").

Step 4: Final Disposal

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.[6][7]

e Do not attempt to dispose of Isolan waste down the drain or in the regular trash.
e Provide the EHS office with an accurate inventory of the waste.

V. Isolan Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Isolan.
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Caption: Workflow for the safe handling and disposal of Isolan waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

inte

nded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

